Palladium–copper catalyzed C(sp3)–C(sp2) bond C–H activation cross-coupling reaction: selective arylation to synthesize 9-aryl-9H-xanthene and 9,9-diaryl-xanthene derivatives†
RSC Advances Pub Date: 2016-08-15 DOI: 10.1039/C6RA17546E
Abstract
A novel cooperatively catalyzed C(sp3)–C(sp2) bond C–H activation cross-coupling reaction has been developed. A series of 9-aryl-9H-xanthenes and 9,9-diaryl-xanthenes were selectively synthesized in moderate to good yields by controlling the reaction time and temperature.
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